![molecular formula C6H11BrO B6235935 rac-(2R,5R)-2-(bromomethyl)-5-methyloxolane, cis CAS No. 360578-77-4](/img/no-structure.png)
rac-(2R,5R)-2-(bromomethyl)-5-methyloxolane, cis
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Overview
Description
Rac-(2R,5R)-2-(bromomethyl)-5-methyloxolane, cis (BMMO) is a chiral organobromine compound that has been used in various scientific contexts. It has been used as a reagent in organic synthesis, as a catalyst in asymmetric synthesis, and as a ligand in transition metal catalysis. BMMO is also used in the study of biochemical and physiological processes, including enzyme catalysis and drug action.
Scientific Research Applications
Rac-(2R,5R)-2-(bromomethyl)-5-methyloxolane, cis has been used in various scientific contexts, including organic synthesis, asymmetric synthesis, and transition metal catalysis. In organic synthesis, this compound is used as a reagent to form carbon-carbon and carbon-heteroatom bonds. It is also used as a catalyst in asymmetric synthesis, allowing for the synthesis of optically active compounds. In transition metal catalysis, this compound is used as a ligand, allowing for the formation of transition metal complexes.
Mechanism of Action
In organic synthesis, rac-(2R,5R)-2-(bromomethyl)-5-methyloxolane, cis acts as a reagent, allowing for the formation of carbon-carbon and carbon-heteroatom bonds. In asymmetric synthesis, this compound acts as a catalyst, allowing for the formation of optically active compounds. In transition metal catalysis, this compound acts as a ligand, allowing for the formation of transition metal complexes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely unknown. However, this compound has been used in the study of enzyme catalysis, drug action, and other biochemical and physiological processes. In particular, this compound has been used as a ligand in the study of enzyme catalysis, allowing for the formation of transition metal complexes and the study of enzyme-catalyzed reactions.
Advantages and Limitations for Lab Experiments
The use of rac-(2R,5R)-2-(bromomethyl)-5-methyloxolane, cis in lab experiments has several advantages. This compound is relatively inexpensive, easy to synthesize, and efficient. Additionally, this compound is stable under a wide range of conditions and can be used in a variety of contexts, including organic synthesis, asymmetric synthesis, and transition metal catalysis. However, this compound also has some limitations. For example, it is not as effective as other reagents in certain contexts, such as asymmetric synthesis. Additionally, the biochemical and physiological effects of this compound are largely unknown.
Future Directions
There are a number of potential future directions for rac-(2R,5R)-2-(bromomethyl)-5-methyloxolane, cis. One potential direction is to explore its use in other contexts, such as drug action and enzyme catalysis. Additionally, further research could be conducted to better understand the biochemical and physiological effects of this compound. Finally, this compound could be used to synthesize other compounds, such as optically active compounds, that could be used in further research.
Synthesis Methods
Rac-(2R,5R)-2-(bromomethyl)-5-methyloxolane, cis is synthesized through a two-step process. The first step involves the reaction of 2-bromo-2-methylpropane with sodium methoxide in methanol, producing a sodium salt of 2-bromo-2-methyloxirane. This salt is then reacted with 5-methyl-2-pentanol in the presence of an acid catalyst, producing this compound. This method is advantageous because it is relatively simple, efficient, and cost-effective.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,5R)-2-(bromomethyl)-5-methyloxolane, cis involves the conversion of a starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methyl-2-butene", "Bromine", "Sodium hydroxide", "Hydrogen peroxide", "Sulfuric acid", "Methanol", "Sodium bicarbonate" ], "Reaction": [ "Step 1: 2-methyl-2-butene is reacted with bromine in the presence of sulfuric acid to form 2-bromo-2-methylbutane.", "Step 2: 2-bromo-2-methylbutane is reacted with sodium hydroxide to form 2-methylbut-2-ene-1-ol.", "Step 3: 2-methylbut-2-ene-1-ol is reacted with hydrogen peroxide in the presence of sulfuric acid to form 2-(hydroxymethyl)-2-methylbutanal.", "Step 4: 2-(hydroxymethyl)-2-methylbutanal is reacted with methanol in the presence of sodium bicarbonate to form rac-(2R,5R)-2-(bromomethyl)-5-methyloxolane, cis." ] } | |
CAS RN |
360578-77-4 |
Molecular Formula |
C6H11BrO |
Molecular Weight |
179.1 |
Purity |
95 |
Origin of Product |
United States |
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